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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the high-temperature behavior of

lanthanum sulfide (LaS and La₂S₃). The information is compiled from various scientific

sources to support research and development activities where these materials are utilized in

high-temperature environments. This document details the thermal stability, phase transitions,

decomposition mechanisms, and compatibility with other materials at elevated temperatures.

Thermal Properties of Lanthanum Sulfides
Lanthanum sulfides are refractory materials known for their high melting points and stability at

elevated temperatures. These properties make them suitable for applications in high-

temperature electronics, thermoelectric devices, and as specialty ceramics.

Melting Point and Phase Transitions
Lanthanum forms two common sulfides: lanthanum monosulfide (LaS) and lanthanum

sesquisulfide (La₂S₃). Both exhibit high melting points, as detailed in Table 1.

La₂S₃ is known to exist in three main polymorphic forms: α, β, and γ. The α-phase is stable at

lower temperatures, transitioning to the β-phase and subsequently to the γ-phase as the

temperature increases. The high-temperature γ-phase is often the focus of high-temperature

applications due to its stability at extreme temperatures. The transition temperatures for these

phases are summarized in Table 2.
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Table 1: Melting Points of Lanthanum Sulfides

Compound Melting Point (°C) Melting Point (K)

LaS 2300 2573

La₂S₃ 2100 - 2150[1] 2373 - 2423

Table 2: Phase Transition Temperatures of Lanthanum Sesquisulfide (La₂S₃)

Transition Transition Temperature (K)

α → β 1173

β → γ 1573

Heat Capacity and Enthalpy
The heat capacity and enthalpy of lanthanum sulfides increase with temperature. A

comprehensive study has been conducted on the enthalpy of LaS, La₃S₄, La₂S₃, and LaS₂

over a wide temperature range. This data is crucial for thermodynamic modeling and

understanding the energy requirements for heating these materials.

Thermal Expansion
The coefficient of thermal expansion (CTE) is a critical parameter for materials used in high-

temperature applications, as it dictates the material's dimensional stability. Studies on the

thermal expansion of lanthanum sulfides, specifically compositions of La₃₋ₓVₓS₄, have been

carried out up to 1200 K.[2]

Thermal Decomposition
The thermal stability and decomposition pathways of lanthanum sulfides are highly dependent

on the surrounding atmosphere.

Decomposition in Inert Atmosphere
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When heated in an inert atmosphere, lanthanum sulfides can undergo decomposition through

the volatilization of sulfur. This sulfur loss can lead to the formation of substoichiometric phases

or, in the case of calcium lanthanum sulfide (CLS), the formation of oxysulfides if oxygen

impurities are present.[3] High-temperature annealing of a calcium lanthanum sulfide ceramic

at 1100 °C in a dry nitrogen environment resulted in sulfur loss to the ambient atmosphere and

the formation of lanthanum oxysulfide layers.[3]

Decomposition in Oxidizing Atmosphere
In the presence of oxygen, lanthanum sulfides will oxidize at high temperatures. The

hazardous decomposition products are listed as sulfur oxides (SOₓ), hydrogen sulfide (H₂S),

and lanthanum oxide (La₂O₃).[2]

A potential decomposition pathway in an oxidizing environment can be visualized as follows:
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Figure 1: Simplified pathway for the oxidative decomposition of La₂S₃.

High-Temperature Reactions with Other Materials
The reactivity of lanthanum sulfides with container materials at high temperatures is a critical

consideration for experimental design and material processing.
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Graphite: Lanthanum is known to react with graphite at high temperatures to form lanthanum

carbide (LaC₂). This reactivity makes graphite crucibles generally unsuitable for melting or

high-temperature processing of lanthanum and its compounds unless a protective barrier is

used or the formation of carbides is acceptable.

Alumina (Al₂O₃): While alumina is a common refractory material, reactions between

lanthanum compounds and alumina can occur at very high temperatures, potentially forming

lanthanum aluminates. The use of alumina crucibles for heating lanthanum sulfide requires

careful consideration of the temperature and duration of the experiment.[3]

Experimental Protocols
The characterization of the high-temperature properties of lanthanum sulfide involves several

specialized analytical techniques.

Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

study thermal stability, decomposition kinetics, and phase transitions.

TGA Protocol: A small sample (typically 5-10 mg) is placed in a crucible (e.g., platinum or

alumina) and heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,

nitrogen for inert studies, air or oxygen for oxidation studies). The mass of the sample is

continuously monitored as a function of temperature. Evolved gases can be analyzed by a

coupled mass spectrometer (TGA-MS) to identify the decomposition products.
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Figure 2: Schematic of a TGA experimental workflow.

DSC Protocol: A sample and an inert reference are heated in separate pans under the same

temperature program. The difference in heat flow required to maintain both at the same

temperature is measured. This allows for the determination of phase transition temperatures

and the enthalpy of these transitions. For high-temperature measurements, platinum or

alumina crucibles are typically used.

High-Temperature X-ray Diffraction (HT-XRD)
HT-XRD is employed to identify the crystalline phases present at elevated temperatures and to

study phase transitions in situ.

HT-XRD Protocol: A powdered sample is mounted on a high-temperature stage within the

diffractometer. The sample is heated to the desired temperature under a controlled

atmosphere or vacuum. X-ray diffraction patterns are collected at various temperature

intervals to track changes in the crystal structure.
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Vapor Pressure Measurement (Knudsen Effusion Mass
Spectrometry)
Knudsen Effusion Mass Spectrometry (KEMS) is a technique used to measure the vapor

pressure of low-volatility materials at high temperatures.

KEMS Protocol: The sample is placed in a Knudsen cell, which is a small, sealed container

with a tiny orifice. The cell is heated to a specific temperature in a high vacuum, allowing a

small amount of the vapor to effuse through the orifice. This effusing vapor is then analyzed

by a mass spectrometer to identify the gaseous species and determine their partial

pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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